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1.0 Introduction

Mancozeb is a broad-spectrum, non-systemic, contact fungicide from the dithiocarbamate

chemical family, widely used to control a variety of fungal diseases on fruits, vegetables, and

field crops.[1][2] Water-Dispersible Granule (WG) formulations represent an advanced delivery

system for active ingredients like mancozeb. A WG is a solid, non-dusty granular formulation

that disperses or dissolves quickly when added to water in a spray tank, forming a fine particle

suspension.[3] This formulation offers significant advantages over traditional wettable powders

(WP), including improved operator safety due to minimal dust, ease of handling and

measurement, and better storage stability.[3][4] WG formulations are designed to deliver a high

load of the active ingredient, typically ranging from 75% to 80% for mancozeb.[1][3]

2.0 Formulation Components

A stable and effective Mancozeb WG formulation is a multi-component system. Each

ingredient serves a specific function to ensure the final product is physically and chemically

stable, disperses readily in water, and provides optimal biological efficacy. The key components

and their functions are summarized in Table 1.

Table 1: Typical Formulation Components for Mancozeb 75-80% WG
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Component
Category

Function Examples
Typical Range (%
w/w)

Active Ingredient
Provides fungicidal

activity.

Mancozeb Technical

(≥90% purity)
80.0 - 90.0

Dispersing Agent

Facilitates the

separation of particles

and ensures they

remain suspended in

water.

Lignosulfonates

(Calcium or Sodium),

Naphthalene

sulfonates

5.0 - 10.0

Wetting Agent

Reduces the surface

tension between the

granule and water,

promoting rapid

wetting and

disintegration.

Sodium alkyl

sulfonates, Lauryl

sodium sulfate

1.0 - 3.0

Binder

Ensures the integrity

and hardness of the

granule during

production and

transport.

Polyvinylpyrrolidone

(PVP),

Lignosulfonates

1.0 - 5.0

Disintegrant

Helps the granule to

rapidly break apart

into primary particles

upon contact with

water.

Bentonite, Ammonium

sulfate, Sodium

alginate[5]

2.0 - 7.0

Filler / Carrier

An inert material used

to adjust the final

concentration of the

active ingredient to

100%.

Kaolin clay,

Attapulgite, Talcum

powder[5]

Balance to 100

Ancillary Agents Modifies specific

properties.

Antifoaming agents

(e.g., Silicone oil), pH

modifiers, Suspension

< 1.0
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aids (e.g., Xanthan

gum)[5]

3.0 Experimental Workflow for Mancozeb WG Preparation

The manufacturing process for Mancozeb WG formulations is critical to achieving the desired

physical properties. The wet granulation method, followed by either extrusion or spray drying, is

a common approach.
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Phase 1: Preparation

Phase 2: Granulation (Choose One Path)

Phase 3: Finishing & QC

1. Raw Material Weighing
(Mancozeb, Surfactants, Filler)

2. Dry Blending

3. Slurry Formation
(Add water to form 40-56% solids)

4. Wet Milling
(Target Particle Size: 2-4 µm)

5a. Extrusion

For Extrusion
Method

5b. Spray Drying Granulation
(Inlet Temp: 50-90°C)

For Spray Drying
Method

6a. Spheronization

7. Fluid Bed Drying
(Temp: 60-80°C, Moisture <1.0%)

8. Sieving
(Target Granule Size: 150-850 µm)

9. Quality Control Testing

10. Packaging

Click to download full resolution via product page

Caption: Workflow for the preparation of Mancozeb WG.
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4.0 Detailed Experimental Protocols

4.1 Protocol for Preparation via Wet Granulation-Extrusion

This protocol outlines the steps for producing Mancozeb WG using the extrusion method.

Raw Material Preparation:

Accurately weigh all components (Mancozeb technical, dispersants, wetting agents,

binders, disintegrants, fillers) according to the formulation recipe.

Transfer the weighed powders into a suitable blender (e.g., a ribbon blender or V-blender).

Dry Blending:

Mix the powders for 15-20 minutes or until a homogenous blend is achieved.

Wet Massing (Granulation):

Transfer the dry blend to a high-shear mixer/granulator.

Slowly add a predefined amount of purified water while mixing at a moderate speed.

Continue mixing until a wet mass with a dough-like, extrudable consistency is formed. The

total solid content should be in the range of 48-56%.[6]

Extrusion:

Feed the wet mass into a low-pressure extruder fitted with a screen (e.g., 0.8-1.2 mm

diameter).

Collect the resulting noodle-like extrudates.

Spheronization (Optional but Recommended):

Immediately transfer the extrudates to a spheronizer.

Process for a short period (e.g., 1-3 minutes) to break down the noodles and round them

into more spherical granules. This reduces attrition and dust in the final product.
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Drying:

Spread the wet granules evenly on trays and dry in a fluid bed dryer.[6]

Set the inlet air temperature to 60-80°C.[6]

Dry until the moisture content is below 1.0%, as determined by a moisture analyzer.[7]

Sieving (Classification):

Pass the dried granules through a series of sieves to collect the desired fraction, typically

between 150 and 850 microns.[6]

Oversized granules can be milled and reprocessed, while undersized fines can be

reintroduced into the wet massing step in a subsequent batch.

4.2 Protocol for Quality Control Testing

To ensure the formulation meets required standards, the following quality control tests, often

based on CIPAC (Collaborative International Pesticides Analytical Council) or WHO (World

Health Organization) methods, should be performed.[1]

Table 2: Key Quality Control Parameters for Mancozeb WG
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Parameter Method Summary Acceptance Criteria

Appearance
Visual inspection of the

granules.

Greyish-yellow, homogenous,

free-flowing granules.[8]

Active Ingredient Content

Quantification of mancozeb

using a suitable analytical

method such as HPLC or the

carbon disulfide evolution

method.[9][10]

98% - 102% of the label claim

(e.g., 750 ± 15 g/kg).

Wetting Time

Add a known weight of

granules (e.g., 1 g) to a beaker

containing 100 mL of standard

hard water without stirring.

Record the time taken for the

granules to become

completely wet.

Typically < 60 seconds.[1]

Suspensibility

A known amount of the

formulation is dispersed in

standard hard water, allowed

to stand for 30 minutes, and

the top 90% of the suspension

is removed. The amount of

active ingredient remaining in

the bottom 10% is measured

to calculate the percentage

that remained in suspension.

[1]

Minimum 80% suspensibility.

Persistent Foaming

A specified concentration of

the formulation is dispersed in

a graduated cylinder, inverted

30 times, and the volume of

foam remaining after 1 minute

is recorded.

Typically ≤ 25 mL after 1

minute.

Granule Size Distribution Mechanical sieving of a

sample of granules using a

>98% of granules should be

within the specified range
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stack of sieves of defined

mesh sizes.

(e.g., 150-850 µm).[6]

Moisture Content

Determined by Karl Fischer

titration or a halogen moisture

analyzer.

Typically ≤ 1.0%.[7]

pH (1% dispersion)

The pH of a 1% w/v dispersion

of the granules in deionized

water is measured using a

calibrated pH meter.

Typically between 6.0 and 9.0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b8798085#preparation-of-
mancozeb-water-dispersible-granule-wg-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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